Cas no 2229314-22-9 (2,2-difluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine
• CAS No: 2229314-22-9
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 5992802
• PubChem ID: 165706656
• Update Time: 2025-10-29

2,2-difluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine
• EN300-1958399
• 2229314-22-9

• Inchi： 1S/C7H7F3N2/c8-5-2-1-4(3-12-5)6(11)7(9)10/h1-3,6-7H,11H2
• InChI Key： SFDSSUSYVRTHDM-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC(=CC=1)F)N)F

Computed Properties

• Exact Mass: 176.05613272g/mol
• Monoisotopic Mass: 176.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine

Introduction to 2,2-Difluoro-1-(6-Fluoropyridin-3-yl)ethan-1-amine (CAS No. 2229314-22-9)

2,2-Difluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine (CAS No. 2229314-22-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group and a fluorinated pyridine ring. These features contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The difluoromethyl group in 2,2-difluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This is particularly important in the development of drugs that need to maintain their efficacy over extended periods. The presence of this group can also influence the binding affinity of the compound to its target, potentially leading to improved therapeutic outcomes.

The fluorinated pyridine ring is another key structural element of this compound. Fluorine atoms are often introduced into drug molecules to modulate their physicochemical properties, such as lipophilicity and electronic effects. In the case of 2,2-difluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine, the fluorine atoms on the pyridine ring can enhance the compound's ability to interact with specific biological targets, such as receptors or enzymes.

Recent studies have explored the potential applications of 2,2-difluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine in various therapeutic areas. One notable area of interest is its use as a neuroprotective agent. Research has shown that compounds with similar structural features can exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This makes 2,2-difluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 2,2-difluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that 2,2-difluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine could be developed into a novel antidepressant with fewer side effects compared to existing treatments.

The pharmacokinetic properties of 2,2-difluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low clearance rate make it an attractive candidate for oral administration in clinical settings.

To further understand the biological activity of 2,2-difluoro-1-(6-fluoropyridin-3-y\-l)ethan\-1-am\-ine, several in vitro and in vivo studies have been conducted. These studies have utilized a range of techniques, including cell-based assays, animal models, and computational modeling. The results have consistently shown that this compound possesses potent biological activity against various targets relevant to neurological disorders.

In conclusion, 2,2-difluoro\-1-\(6-f\-l\-uo\-ro\-pyri\-din\-3-y\-l\)e\-than\-1-a\-mine (CAS No. 2229314-\(−\)9) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in the fields of neuroprotection and antidepressant therapy. Ongoing research continues to explore its full potential and optimize its use in clinical settings.